Cas no 2138806-18-3 (3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid)

• Product Name: 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid
• CAS No: 2138806-18-3
• MF: C₁₀H₆F₄O₂
• MW: 234.147057056427
• CID: 6102027
• PubChem ID: 165831419
• Update Time: 2025-10-31

3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid
• 3-[(1E)-2,3,3,3-tetrafluoroprop-1-en-1-yl]benzoic acid
• 2138806-18-3
• EN300-1121756

• Inchi： 1S/C10H6F4O2/c11-8(10(12,13)14)5-6-2-1-3-7(4-6)9(15)16/h1-5H,(H,15,16)/b8-5+
• InChI Key： AQJXLXADOQEBBZ-VMPITWQZSA-N
• SMILES： F/C(/C(F)(F)F)=C/C1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 234.03039208g/mol
• Monoisotopic Mass: 234.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid

Introduction to 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid (CAS No. 2138806-18-3)

3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid, identified by the chemical abstracts service number 2138806-18-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural motif featuring a tetrafluoropropenyl substituent. The presence of fluorine atoms in the side chain imparts distinct electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structure of 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid consists of a benzene ring substituted with a (E)-2,3,3,3-tetrafluoropropenyl group at the para position. This configuration introduces a conjugated system that enhances the molecule's potential for interactions with biological targets. The fluorine atoms in the side chain contribute to lipophilicity and metabolic stability, which are critical factors in drug design. Such structural features have been extensively studied in the context of developing novel therapeutic agents.

In recent years, there has been growing interest in fluorinated benzoic acid derivatives due to their diverse pharmacological activities. The tetrafluoropropenyl moiety in CAS No. 2138806-18-3 is particularly noteworthy for its ability to modulate enzyme activity and receptor binding. Preliminary studies have suggested that this compound exhibits inhibitory effects on certain enzymes involved in inflammatory pathways. These findings align with the broader trend in drug discovery toward targeting inflammation-related targets, which are implicated in a wide range of chronic diseases.

One of the most compelling aspects of 3-(1E)-2,3,3,3-tetrafluoroprop-1-en-1-ylbenzoic acid is its potential as a scaffold for further chemical modifications. The benzoic acid core is a well-established pharmacophore in medicinal chemistry, and its combination with the tetrafluoropropenyl group offers a versatile platform for designing molecules with enhanced bioactivity. Researchers have been exploring various synthetic strategies to derivatize this compound, aiming to optimize its pharmacokinetic and pharmacodynamic properties. Such efforts are crucial for translating preclinical findings into viable therapeutic options.

The synthesis of CAS No. 2138806-18-3 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of methodological innovation in accessing complex molecular architectures.

From a biological perspective, 3-(1E)-2,3,3,3-tetrafluoropropenylbenzoic acid has shown promise in modulating biological pathways associated with neurodegenerative disorders. The unique electronic properties of the fluorinated side chain enable selective interactions with specific protein targets, which could lead to novel therapeutic interventions. Ongoing research is focused on elucidating the mechanism of action of this compound and identifying potential clinical applications. These studies are supported by computational modeling and experimental validations using cell-based assays.

The pharmacological profile of this compound is further enhanced by its solubility characteristics. Unlike many traditional small molecules that suffer from poor solubility issues, CAS No. 2138806-18-3 exhibits favorable solubility parameters that facilitate its formulation into pharmaceutical dosage forms. This aspect is particularly important for drug development pipelines, as it ensures that the compound can be effectively administered to patients without compromising bioavailability.

In conclusion, 3-(1E)-2,3,3,3-tetrafluoropropenylbenzoic acid (CAS No. 2138806-18-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it an attractive candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.